Cas no 206762-48-3 (2,5-bis(heptyloxy)benzene-1,4-dialdehyde)

• Product Name: 2,5-bis(heptyloxy)benzene-1,4-dialdehyde
• CAS No: 206762-48-3
• MF: C₂₂H₃₄O₄
• MW: 362.5
• CID: 4728827
• PubChem ID: 86198656
• Update Time: 2025-05-26

2,5-bis(heptyloxy)benzene-1,4-dialdehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(heptyloxy)terephthalaldehyde
• CID 86198656
• 2,5-bis(heptyloxy)benzene-1,4-dialdehyde
• 1,4-Benzenedicarboxaldehyde, 2,5-bis(heptyloxy)-
• 206762-48-3
• 2,5-diheptoxyterephthalaldehyde
• YSZC200
• CS-0110709
• BS-47848
• 2,5-diheptyloxy-terephthalaldehyde
• SCHEMBL26103495
• 2,5-bis(heptyloxy)benzene-1,4-dicarbaldehyde
• F77233

• Inchi： 1S/C22H34O4/c1-3-5-7-9-11-13-25-21-15-20(18-24)22(16-19(21)17-23)26-14-12-10-8-6-4-2/h15-18H,3-14H2,1-2H3
• InChI Key： ASYHPQABVPFLJM-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C(=CC=1C=O)OCCCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 362.24570956g/mol
• Monoisotopic Mass: 362.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 6.5

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Melting Point: 65-67 °C
• Boiling Point: 506.3±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,5-bis(heptyloxy)benzene-1,4-dialdehyde

Introduction to 2,5-bis(heptyloxy)benzene-1,4-dialdehyde (CAS No. 206762-48-3)

2,5-bis(heptyloxy)benzene-1,4-dialdehyde, with the CAS number 206762-48-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two heptyloxy groups and two aldehyde functional groups attached to a benzene ring. The combination of these functional groups imparts specific chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of 2,5-bis(heptyloxy)benzene-1,4-dialdehyde is C₁₉H₃₀O₄, and its molecular weight is approximately 326.43 g/mol. The compound's solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it suitable for a wide range of chemical reactions and analytical techniques. Its physical properties, including melting point and boiling point, are crucial for its handling and storage in laboratory settings.

In recent years, 2,5-bis(heptyloxy)benzene-1,4-dialdehyde has been extensively studied for its potential applications in the synthesis of advanced materials and pharmaceuticals. One of the key areas of research involves its use as a building block in the synthesis of conjugated polymers and small molecules with unique electronic and optical properties. These materials have found applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The aldehyde functional groups in 2,5-bis(heptyloxy)benzene-1,4-dialdehyde make it highly reactive towards nucleophiles, enabling a variety of chemical transformations. For instance, it can undergo condensation reactions with amines to form imines or Schiff bases, which are important intermediates in the synthesis of complex organic molecules. Additionally, the compound can participate in aldol condensations and other carbonyl group reactions, further expanding its synthetic utility.

In the pharmaceutical industry, 2,5-bis(heptyloxy)benzene-1,4-dialdehyde has shown promise as a precursor for the development of novel therapeutic agents. Research has focused on its potential as a scaffold for the design of anti-inflammatory drugs and antioxidants. The presence of the heptyloxy groups provides lipophilicity, which can enhance the compound's ability to cross cell membranes and interact with biological targets.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2,5-bis(heptyloxy)benzene-1,4-dialdehyde in the synthesis of a series of novel compounds with potent anti-inflammatory activity. These compounds were found to inhibit key enzymes involved in inflammatory pathways without significant cytotoxicity. This finding underscores the potential of 2,5-bis(heptyloxy)benzene-1,4-dialdehyde as a valuable starting material for drug discovery efforts.

Beyond its synthetic applications, 2,5-bis(heptyloxy)benzene-1,4-dialdehyde has also been investigated for its role in supramolecular chemistry. The compound's ability to form stable complexes with metal ions through coordination chemistry has led to the development of metal-organic frameworks (MOFs) with tunable porosity and surface area. These MOFs have potential applications in gas storage, catalysis, and drug delivery systems.

In conclusion, 2,5-bis(heptyloxy)benzene-1,4-dialdehyde (CAS No. 206762-48-3) is a multifaceted compound with a wide range of applications in both academic research and industrial settings. Its unique chemical structure and reactivity make it an essential building block for advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the fields of chemistry and materials science.